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Compound of Interest

Compound Name: C.I. Acid Blue 252

CAS No.: 12269-83-9

Cat. No.: B1171859

Get Quote

Executive Summary
C.I. Acid Blue 252 is a synthetic anionic dye belonging to the acid dye class, historically

utilized in the coloration of polyamides (nylon), wool, and silk.[1] Its solubility is governed by the

presence of sulfonate groups (

), which confer hydrophilicity, balanced against a hydrophobic aromatic core (likely
anthraquinone or azo-based).[1][2][3]

For drug development and formulation scientists, this dye serves as a critical surrogate marker

for studying the release kinetics of anionic drugs or as a tracer in hydrodynamic studies. This

guide defines its solubility limits, solvent compatibility, and the thermodynamic principles driving

its dissolution.

Chemical Identity & Structural Basis of Solubility

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1171859#bc-rfq
https://www.benchchem.com/product/b1171859/docs?utm_src=pdf-body#technical-guide-solubility-profile-and-physicochemical-characterization-of-c-i-acid-blue-252
http://www.worlddyevariety.com/acid-dyes/acid-blue-25.html
http://www.worlddyevariety.com/acid-dyes/acid-blue-25.html
https://www.chemsrc.com/en/cas/12219-42-0_1574120.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Blue-25
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To predict solubility behavior, we must understand the "push-pull" mechanism of the molecule's

functional groups.[2][3]

Hydrophilic Domain: The molecule contains sodium sulfonate groups (

).[1][2][3] In aqueous media, these dissociate to form an anionic dye core and

ions.[1][3] The hydration enthalpy of these ions drives water solubility.

Hydrophobic Domain: The aromatic backbone (anthraquinone or azo) provides affinity for

organic substrates but resists dissolution in water.[1]

Solvation Mechanism:

Water:[1][2][3][4] Dipole-ion interactions between water molecules and the sulfonate

groups.[1][2][3]

Organic Solvents: Dipole-dipole interactions and

-

stacking disruption in polar aprotic solvents (DMSO, DMF).[1][2][3]

Parameter Description

Common Name C.I. Acid Blue 252

CAS Number 12269-83-9

Chemical Class Acid Dye (Anionic)

Primary Solubilizer
Sulfonate groups (

)

Ionic Character Anionic (at neutral/alkaline pH)

Solubility Profile: Quantitative & Qualitative Data
The following data represents a predictive model based on the "Acid Blue" anthraquinone/azo

class (e.g., Acid Blue 25, Acid Blue 80).
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Solvent Compatibility Table[2]
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Solvent Class
Specific
Solvent

Solubility
Rating

Estimated
Saturation (

)

Mechanistic
Insight

Aqueous Water (pH 7) High 40–60 g/L

Driven by ionic

dissociation of

sulfonates.[1][2]

[3]

Alcohol Ethanol (95%) Moderate 5–15 g/L

Limited by the

inorganic

counter-ion (

).[1][2] Solubility

improves with

water content.[1]

[2][3]

Methanol Moderate 10–20 g/L

Higher polarity

than ethanol

allows better

solvation of the

salt form.

Polar Aprotic DMSO Very High >100 g/L

Excellent

solvation of both

the aromatic core

and the ionic

groups.

DMF High 80–100 g/L

Similar

mechanism to

DMSO; ideal for

preparing stock

solutions.[1][2][3]

Non-Polar Hexane Insoluble <0.1 mg/L

Lack of dipole

interaction;

energetically

unfavorable.[2][3]
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Chlorinated Chloroform Poor <1 g/L

The ionic nature

of the dye

prevents

dissolution in

non-polar

organic phases.

The pH Dependence Effect
The solubility of Acid Blue 252 is critically dependent on the pH of the aqueous medium.[2]

pH > 4.0: The sulfonate groups are fully ionized (

), maintaining high water solubility.[1][2][3]

pH < 2.5: Protonation of the sulfonate groups to sulfonic acid (

) reduces the net charge and hydration shell, leading to precipitation or aggregation.[1][2][3]

Application Note: When using this dye as a tracer in acidic environments (e.g., gastric

simulation), ensure the pH remains above the pKa of the aromatic sulfonic acid (typically < 1.

[1]0) to prevent crashing out, or use a co-solvent.[1][3]

Experimental Protocol: Solubility Determination
Standardized Workflow for In-House Validation

As a scientist, you should not rely solely on literature values. Use this self-validating protocol to

determine the exact solubility of your specific batch (which may vary by salt content and

impurities).[1][2][3]

Phase A: Saturation Method (Shake-Flask)[1][2][3]
Preparation: Add excess Acid Blue 252 powder to 10 mL of the target solvent in a sealed

vial.

Equilibration: Agitate at
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for 24 hours (orbital shaker at 200 rpm).

Clarification: Centrifuge at 10,000

for 15 minutes or filter through a 0.45

PTFE filter (use Nylon for aqueous).

Quantification: Dilute the supernatant and measure Absorbance at

(typically ~600 nm for blue acid dyes) using UV-Vis spectroscopy.[1][2][3]

Calculation:

[1][2][3]

Where

is concentration,

is absorbance,

is dilution factor, and

is the extinction coefficient.[1][2]

Phase B: Visual Workflow Diagram
The following diagram outlines the decision logic for solvent selection and solubility validation.
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Figure 1: Logical workflow for predicting Acid Blue 252 solubility based on solvent class and pH

conditions.

Applications in R&D and Drug Development
Why is a textile dye relevant to pharmaceutical research?

Excipient Compatibility Testing: Acid Blue 252 acts as a visual proxy for anionic drug

molecules (e.g., sodium salts of carboxylic acid drugs).[1][3] It allows formulation scientists to

visually detect phase separation in amorphous solid dispersions (ASDs).[1][3]

Dissolution Media Calibration: Due to its pH-dependent solubility, it is used to validate the

performance of dissolution testers in changing pH media (simulating the GI tract).[1]
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Protein Staining (Coomassie Analog): While not as specific as Coomassie G-250 (Acid Blue

90), Acid Blue 252 can bind to basic amino acid residues in proteins, useful for rough

quantification in non-critical assays.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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